
Technical Support Center: Safe Disposal of 2-
Bromovaleric Acid Waste

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromovaleric acid

Cat. No.: B146089 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the safe handling and disposal of waste containing 2-Bromovaleric acid.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

compliance.

Summary of Chemical Data
2-Bromovaleric acid is a corrosive and toxic halogenated organic compound requiring

specialized disposal procedures.[1][2][3] Key properties and safety information are summarized

below.
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Property Value Reference

CAS Number 584-93-0 [2][4]

Molecular Formula C5H9BrO2 [3][5]

Molecular Weight 181.03 g/mol [2][4][5]

Appearance
Colorless to pale yellow liquid

with a pungent odor.
[2]

Density 1.381 g/mL at 25 °C [2][3][4]

Boiling Point 132-136 °C / 25 mmHg [2][4][6]

Solubility Soluble in water.

Flash Point > 110 °C (230 °F) [2][4]

Hazard Class 8 (Corrosive), 6.1 (Toxic) [2][4][7]

Signal Word Danger [4]

Primary Hazards

Toxic if swallowed, inhaled, or

in contact with skin.[3] Causes

severe skin burns and eye

damage.[4]

Frequently Asked Questions (FAQs)
Q1: What is 2-Bromovaleric acid and why is its waste considered hazardous? A1: 2-
Bromovaleric acid (also known as 2-bromopentanoic acid) is a halogenated carboxylic acid.

[1] Its waste is classified as hazardous due to multiple characteristics: it is corrosive, acutely

toxic upon ingestion, inhalation, or skin contact, and as a halogenated organic compound, it

requires specific disposal methods to prevent environmental harm.[2][3][8]

Q2: Can I dispose of 2-Bromovaleric acid waste down the sink? A2: No. Under no

circumstances should organic liquids, especially halogenated organic compounds, be disposed

of down a sink or sewer drain.[8][9] This is prohibited by hazardous waste regulations to

prevent environmental contamination and damage to plumbing infrastructure.[8]
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Q3: How should I store 2-Bromovaleric acid waste before disposal? A3: All 2-Bromovaleric
acid waste must be collected in a designated, leak-proof container with a screw-top cap that

can be tightly sealed.[9] The container must be clearly labeled as "Hazardous Waste:

Halogenated Organic Waste" and list "2-Bromovaleric acid" as a component.[9] Store the

container in a cool, dry, well-ventilated area away from incompatible materials like strong bases

and oxidizing agents.[10]

Q4: Is it necessary to neutralize the acidity of the waste before disposal? A4: While

neutralization can make the waste less corrosive, the resulting solution is still considered

hazardous waste because it contains a regulated brominated organic compound.[11][12] Some

institutional safety protocols may require neutralization of corrosive waste. If you perform

neutralization, it must be done carefully, and the neutralized waste must still be collected for

disposal by a certified hazardous waste contractor.[12][13]

Q5: If I neutralize the waste, is it then safe for drain disposal? A5: No. Neutralizing the acid only

addresses the corrosive characteristic (pH). The solution still contains the toxic, halogenated

organic molecule.[12] Therefore, the neutralized solution must be collected and disposed of as

hazardous aqueous waste.[12]

Q6: What should I do with materials contaminated with 2-Bromovaleric acid, such as gloves,

bench liners, or empty containers? A6: All solid materials that have come into contact with 2-
Bromovaleric acid are considered hazardous waste.[12] This includes personal protective

equipment (PPE), spill cleanup materials, and empty chemical containers. These items should

be collected in a designated solid hazardous waste container and disposed of through your

institution's environmental health and safety (EHS) office.[12]
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Issue Recommended Action

Accidental mixing of 2-Bromovaleric acid waste

with non-halogenated solvent waste.

The entire mixture must now be classified and

treated as halogenated hazardous waste.[9]

Immediately label the container to reflect its new

contents and ensure it is segregated for proper

disposal. The cost of disposing of mixed waste

is significantly higher.[8]

A small spill of 2-Bromovaleric acid occurs in a

fume hood.

Wearing appropriate PPE (gloves, goggles, lab

coat), cover the spill with an inert absorbent

material like sand, silica gel, or a commercial

acid binder.[10] Collect the absorbed material

using non-sparking tools and place it in a

sealed, labeled container for hazardous waste

disposal.[10][12]

The waste container becomes hot or releases

fumes during neutralization.

This indicates a strong exothermic reaction.

Immediately stop adding the neutralizing agent.

If safe to do so, place the container in an ice

bath to cool it down.[13] Ensure the procedure is

being performed within a certified chemical fume

hood to control vapor release.[13] Proceed with

adding the neutralizing agent much more slowly

once the reaction has subsided.

Experimental Protocols
Protocol 1: Waste Collection and Segregation

Designate a Container: Select a chemically compatible, sealable container (e.g., a high-

density polyethylene jug) exclusively for halogenated organic waste.[8]

Label Correctly: Before adding any waste, affix a hazardous waste label. Write "Halogenated

Organic Waste" and list all components, including "2-Bromovaleric acid".[9]

Segregate Waste Streams: Collect all waste containing 2-Bromovaleric acid, including

rinsates from glassware, in this designated container. Do not mix with non-halogenated
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solvents, as this will classify the entire volume as the more expensive-to-dispose-of

halogenated waste.[8][9]

Store Safely: Keep the waste container closed at all times except when adding waste.[9]

Store it in a designated satellite accumulation area that is well-ventilated and away from

incompatible chemicals.[10]

Protocol 2: Neutralization of Acidic Waste (if required)

Note: This procedure should only be performed by trained personnel in a chemical fume hood

while wearing full PPE, including a face shield.[13]

Prepare a Base Solution: Prepare a dilute solution of sodium bicarbonate or sodium

carbonate in a separate, larger container.

Cool the Acid Waste: Place the container of 2-Bromovaleric acid waste into an ice water

bath to dissipate heat generated during neutralization.[13]

Slow Addition: While stirring the acid waste gently, slowly add the dilute base solution in

small increments.

Monitor pH: Periodically check the pH of the mixture using pH indicator strips. Continue

adding base until the pH is stable between 6.0 and 8.0.[12]

Final Disposal: The resulting neutralized solution is still hazardous. Seal the container,

ensure it is properly labeled as "Neutralized Halogenated Waste," and arrange for disposal

through your institution's EHS office.[12]

Visual Workflow for Disposal
The following diagram outlines the decision-making process for the safe disposal of 2-
Bromovaleric acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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